Cas no 2034616-88-9 (1-[3-(2H-1,3-benzodioxol-5-yl)pyrrolidin-1-yl]-2-(3-hydroxyphenyl)ethan-1-one)

• Product Name: 1-[3-(2H-1,3-benzodioxol-5-yl)pyrrolidin-1-yl]-2-(3-hydroxyphenyl)ethan-1-one
• CAS No: 2034616-88-9
• MF: C₁₉H₁₉NO₄
• MW: 325.358465433121
• CID: 5554279
• Update Time: 2025-06-09

1-[3-(2H-1,3-benzodioxol-5-yl)pyrrolidin-1-yl]-2-(3-hydroxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-(benzo[d][1,3]dioxol-5-yl)pyrrolidin-1-yl)-2-(3-hydroxyphenyl)ethan-1-one
• Ethanone, 1-[3-(1,3-benzodioxol-5-yl)-1-pyrrolidinyl]-2-(3-hydroxyphenyl)-
• 1-[3-(2H-1,3-benzodioxol-5-yl)pyrrolidin-1-yl]-2-(3-hydroxyphenyl)ethan-1-one

• Inchi： 1S/C19H19NO4/c21-16-3-1-2-13(8-16)9-19(22)20-7-6-15(11-20)14-4-5-17-18(10-14)24-12-23-17/h1-5,8,10,15,21H,6-7,9,11-12H2
• InChI Key： QCKDXYQOSXBURQ-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(C2=CC=C3OCOC3=C2)C1)CC1=CC=CC(O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 1-[3-(2H-1,3-benzodioxol-5-yl)pyrrolidin-1-yl]-2-(3-hydroxyphenyl)ethan-1-one

1-[3-(2H-1,3-benzodioxol-5-yl)pyrrolidin-1-yl]-2-(3-hydroxyphenyl)ethan-1-one (CAS No. 2034616-88-9): A Comprehensive Overview

1-[3-(2H-1,3-benzodioxol-5-yl)pyrrolidin-1-yl]-2-(3-hydroxyphenyl)ethan-1-one (CAS No. 2034616-88-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is characterized by its unique structural features and potential therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular structure of 1-[3-(2H-1,3-benzodioxol-5-yl)pyrrolidin-1-yl]-2-(3-hydroxyphenyl)ethan-1-one is composed of a benzodioxole ring, a pyrrolidine ring, and a hydroxyphenyl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The benzodioxole ring is known for its aromaticity and stability, while the pyrrolidine ring contributes to the compound's conformational flexibility. The hydroxyphenyl group adds polarity and potential for hydrogen bonding, which can influence the compound's interactions with biological targets.

Recent studies have focused on the synthesis of 1-[3-(2H-1,3-benzodioxol-5-yl)pyrrolidin-1-yl]-2-(3-hydroxyphenyl)ethan-1-one. One notable method involves the condensation of 3-(2H-benzodioxol-5-yl)pyrrolidine with 3-hydroxybenzaldehyde in the presence of a suitable catalyst. This approach has been optimized to achieve high yields and purity levels, making it a viable option for large-scale production. The synthetic route is also amenable to modifications that can introduce additional functional groups or alter the stereochemistry of the final product.

In terms of biological activity, 1-[3-(2H-1,3-benzodioxol-5-yl)pyrrolidin-1-yl]-2-(3-hydroxyphenyl)ethan-1-one has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against protein kinases, which are key regulators of cellular processes such as proliferation and apoptosis. This makes it a candidate for the development of novel therapeutic agents targeting cancer and other proliferative disorders.

Additionally, studies have explored the pharmacokinetic properties of 1-[3-(2H-1,3-benzodioxol-5-yl)pyrrolidin-1-yl]-2-(3-hydroxyphenyl)ethan-1-one. These investigations have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. The compound has been found to have favorable oral bioavailability and a reasonable half-life in vivo, which are important considerations for drug development. Furthermore, preliminary toxicity assessments have indicated that it is well-tolerated at therapeutic doses.

The therapeutic potential of 1-[3-(2H-1,3-benzodioxol-5-yl)pyrrolidin-1-yl]-2-(3-hydroxyphenyl)ethan-1-one has also been evaluated in animal models of disease. In one study, it was shown to significantly reduce tumor growth in xenograft models of human cancer. The mechanism underlying this effect appears to involve the inhibition of key signaling pathways that drive tumor progression. These findings have sparked interest in further clinical evaluation of the compound.

Beyond its potential as an anticancer agent, 1-[3-(2H-1,3-benzodioxol-5-y l)pyrrolidin - 1 - yl] - 2 - ( 3 - hydroxyphen yl ) ethan - 1 - one has also been investigated for its neuroprotective properties. Preclinical studies have suggested that it may have beneficial effects on neuronal function and survival in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The exact mechanisms by which it exerts these effects are still under investigation but may involve modulation of oxidative stress and inflammation.

In conclusion, 1-[3-(2H-benzodioxol - 5 - yl ) pyrrolidin - 1 - yl ] - 2 - ( 3 - hydroxyphen yl ) ethan - 1 - one (CAS No. 2034616 - 88 - 9 ) is a multifaceted compound with a range of potential applications in medicine . Its unique chemical structure , coupled with its promising biological activities , makes it an exciting target for further research and development . As more studies are conducted , it is likely that new insights into its mechanisms of action and therapeutic potential will emerge , potentially leading to new treatments for various diseases .